4-(dipropylsulfamoyl)-N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H29N3O4S2/c1-5-15-26(16-6-2)32(28,29)18-13-11-17(12-14-18)22(27)24-23-25(4)21-19(30-7-3)9-8-10-20(21)31-23/h8-14H,5-7,15-16H2,1-4H3
• InChI Key: MQOIJQCUMSKQQC-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)OCC)C
• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol

Description

4-(dipropylsulfamoyl)-N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research into novel benzothiazole derivatives has shown significant antimicrobial and antifungal activities. For example, a study on dipodal-benzimidazole, benzoxazole, and benzothiazole derivatives synthesized from cyanuric chloride demonstrated broad-spectrum antimicrobial activity against bacterial strains such as Escherichia coli and Staphylococcus aureus, and fungal strains including Candida albicans and Aspergillus niger. This suggests potential applications in developing new antimicrobial agents (Padalkar et al., 2014).

Anticancer Activity

Several studies have focused on benzothiazole derivatives for their anticancer properties. Indapamide derivatives, for example, demonstrated proapoptotic activity on melanoma cell lines, indicating a potential pathway for cancer treatment. One derivative, in particular, showed significant growth inhibition, suggesting the efficacy of such compounds in melanoma therapy (Yılmaz et al., 2015).

Carbonic Anhydrase Inhibition

Research into benzothiazole derivatives has also revealed their potential as carbonic anhydrase inhibitors, an application relevant in treating conditions like glaucoma, epilepsy, and altitude sickness. A study explored the structural features of the 4-[(3-methyl-4-aryl-2,3-dihydro-1,3-thiazol-2-ylidene)amino]benzenesulphonamide scaffold, finding several compounds that preferentially inhibit carbonic anhydrase isoforms, highlighting the role of electronic and steric features in biological activity (Distinto et al., 2019).

Electrochemical Sensing

Benzothiazole derivatives have been employed in modifying electrodes for the electrochemical detection of anticancer drugs, such as methotrexate. This application is crucial in developing sensitive diagnostic tools and sensors for monitoring drug levels in biological systems, suggesting a promising area for further research (Abdel-Rahman et al., 2023).